Cas no 13281-03-3 (1-Octyl-2-thiourea)

• Product name: 1-Octyl-2-thiourea
• CAS No: 13281-03-3
• MF: C₉H₂₀N₂S
• MW: 188.3335
• MDL: MFCD00060473
• CID: 139036
• PubChem ID: 1810728

1-Octyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-octyl-
• 1-Octyl-2-thiourea
• octylthiourea
• octyl isothiourea
• DTXSID50365252
• SCHEMBL4192165
• EN300-06962
• A806502
• J-006226
• AKOS001039229
• N-octylthiourea
• FT-0636862
• Bibromodibenzo[b,def]chrysene-7,14-dione
• 13281-03-3
• MFCD00060473
• 1-octylthiourea

• MDL： MFCD00060473
• Inchi： InChI=1S/C9H20N2S/c1-2-3-4-5-6-7-8-11-9(10)12/h2-8H2,1H3,(H3,10,11,12)
• InChI Key： QAKUNEDFMJPMGO-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCCCCCC

Computed Properties

• Exact Mass: 188.13500
• Monoisotopic Mass: 188.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 0.967
• Melting Point: 94-96°C
• Boiling Point: 277.1 ºC at 760 mmHg
• Flash Point: 121.4 ºC
• Refractive Index: 1.509
• PSA: 70.14000
• LogP: 3.27130

1-Octyl-2-thiourea Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

1-Octyl-2-thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas